4,4-Difluoro-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
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Description
4,4-Difluoro-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H13F2NO4 and its molecular weight is 285.247. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Catalysis
One area of application involves the development of catalysts for chemical reactions. The ortho-substituent on 2,4-bis(trifluoromethyl)phenylboronic acid catalyzes dehydrative condensation between carboxylic acids and amines, illustrating how subtle changes in chemical structure can significantly impact the efficiency and selectivity of synthetic chemical processes. This catalyst is particularly effective for α-dipeptide synthesis, highlighting its utility in peptide chemistry (Ke Wang, Yanhui Lu, K. Ishihara, 2018).
Materials Science
In materials science, the study of crystal structures reveals how molecular design can influence material properties. For example, the 1:1 hydrate of diflunisal (related by structure to the difluorinated pyrrolidine compound) forms a monoclinic crystal lattice with channels that can be occupied by water molecules. This kind of structural analysis is crucial for understanding how different compounds might be used in the development of new materials with specific properties (L. K. Hansen, G. Perlovich, A. Bauer-Brandl, 2001).
Antibacterial Agents
Research into novel arylfluoronaphthyridine antibacterial agents showcases the potential of fluorinated compounds in medical chemistry. Derivatives with specific fluorine substitutions exhibit significant antibacterial potency, demonstrating the critical role of fluorine in enhancing the activity of pharmaceutical compounds (D T Chu, P B Fernandes, A K Claiborne, E H Gracey, A G Pernet, 1986).
Environmental Science
In the context of environmental science, the electrochemical mineralization of perfluorocarboxylic acids (PFCAs) by a Ce-doped modified porous nanocrystalline PbO2 film electrode represents an innovative approach to addressing pollution from persistent organic pollutants. This research indicates the potential for advanced electrochemical methods to degrade environmentally harmful compounds efficiently (J. Niu, Hui Lin, Jiale Xu, Hao Wu, Yangyang Li, 2012).
Properties
IUPAC Name |
4,4-difluoro-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F2NO4/c14-13(15)6-10(11(17)18)16(8-13)12(19)20-7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICXGOKDOIFGMDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(CC1(F)F)C(=O)OCC2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1922779-60-9 |
Source
|
Record name | 1-[(benzyloxy)carbonyl]-4,4-difluoropyrrolidine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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